Cas no 88017-43-0 (Cyclohexanone, 3-(1-oxopropyl)-)

• Product Name: Cyclohexanone, 3-(1-oxopropyl)-
• CAS No: 88017-43-0
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 648355
• Update Time: 2025-10-15

Cyclohexanone, 3-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-(1-oxopropyl)-
• 3-propanoylcyclohexan-1-one
• 3-(1-Oxopropyl)cyclohexanone (ACI)
• 3-Propionylcyclohexanone

• Inchi： 1S/C9H14O2/c1-2-9(11)7-4-3-5-8(10)6-7/h7H,2-6H2,1H3
• InChI Key： VTHDBBGILFATNI-UHFFFAOYSA-N
• SMILES： O=C1CC(C(CC)=O)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclohexanone, 3-(1-oxopropyl)-

Comprehensive Analysis of Cyclohexanone, 3-(1-oxopropyl)- (CAS No. 88017-43-0): Properties, Applications, and Industry Trends

Cyclohexanone, 3-(1-oxopropyl)- (CAS No. 88017-43-0) is a specialized organic compound belonging to the ketone derivatives family. This molecule features a cyclohexanone backbone substituted with a 1-oxopropyl group at the 3-position, making it a valuable intermediate in fine chemical synthesis. Its unique structure contributes to its versatility in applications ranging from flavor and fragrance formulations to pharmaceutical intermediates. Recent advancements in green chemistry have spurred interest in sustainable production methods for such compounds, aligning with global trends toward eco-friendly manufacturing.

The compound's physicochemical properties include a molecular weight of 154.21 g/mol and a characteristic ketone functional group that participates in various chemical reactions like condensation and reduction. Researchers have explored its role in synthesizing complex heterocycles, particularly in the development of bioactive molecules. A 2023 study highlighted its potential as a building block for chiral auxiliaries in asymmetric synthesis, addressing the growing demand for enantioselective compounds in the life sciences sector.

In industrial applications, Cyclohexanone, 3-(1-oxopropyl)- has gained attention for its use in high-performance polymers. Its incorporation into polymer chains can enhance thermal stability, a property critically examined in advanced material science forums. The compound's compatibility with UV-curable resins makes it relevant to the booming 3D printing materials market, where users frequently search for "heat-resistant photopolymers" and "specialty chemical additives."

Analytical techniques for characterizing CAS No. 88017-43-0 typically involve GC-MS (Gas Chromatography-Mass Spectrometry) and FTIR spectroscopy, methods commonly queried by quality control professionals. The compound's chromatographic behavior has been documented in several HPLC method development studies, providing valuable data for laboratories optimizing separation protocols. These technical details respond to frequent search queries like "ketone analysis methods" and "cyclic compound identification techniques."

Market trends indicate rising demand for Cyclohexanone derivatives in the cosmetic ingredients sector, particularly in premium skin care formulations. Its molecular structure shows potential as a slow-release carrier for active ingredients, a feature explored in recent dermatological research. This aligns with consumer searches for "innovative cosmetic chemicals" and "next-generation formulation technologies." Regulatory compliance remains crucial, with manufacturers ensuring adherence to REACH and IFRA standards for safe utilization.

From an environmental perspective, studies on biodegradation pathways of cyclic ketones have included this compound, addressing concerns about chemical persistence in ecosystems. The development of bio-based production routes using enzymatic catalysis represents a cutting-edge approach to sustainable manufacturing, a topic generating substantial interest in industrial biotechnology circles.

In academic research, CAS 88017-43-0 serves as a model compound for investigating structure-activity relationships in organic chemistry. Its balanced lipophilicity and molecular rigidity make it particularly useful for QSAR studies, frequently referenced in computational chemistry publications. These applications respond to growing interest in "predictive molecular modeling" and "computer-aided chemical design."

The compound's handling and storage require standard chemical safety protocols, with technical data sheets emphasizing proper ventilation requirements and inert atmosphere storage when necessary. These operational considerations address common industry queries about "handling ketone compounds" while maintaining focus on workplace safety standards.

Future research directions may explore Cyclohexanone, 3-(1-oxopropyl)-'s potential in energy storage materials, particularly as a precursor for redox-active molecules in battery technologies. This aligns with global interest in "sustainable energy solutions" and "novel electrolyte components," positioning the compound as relevant to next-generation energy innovation discussions.